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Compound of Interest

Compound Name: Cymiazole

Cat. No.: B1669654

This document provides crucial safety and logistical information for the proper disposal of

Cymiazole (CAS 61676-87-7), a substance used as an acaricide in veterinary applications.[1]

[2] Adherence to these procedural guidelines is vital for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions

Cymiazole is classified as harmful if swallowed.[3] Therefore, exercising caution is paramount

during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, nitrile gloves, and a fully-buttoned lab coat.

Ventilation: Handle Cymiazole in a well-ventilated area, preferably within a certified
laboratory chemical fume hood to avoid the formation and inhalation of dust or aerosols.[3]

Avoid Contact: Prevent direct contact with skin and eyes.[3] In case of contact, rinse the
affected area thoroughly with water.

Spill Management: In the event of a spill, prevent the chemical from entering drains. Collect
the spilled material using appropriate tools and place it in a suitable, closed container for
disposal.

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1669654?utm_src=pdf-interest
https://www.benchchem.com/product/b1669654?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1020.htm
https://aeru.herts.ac.uk/aeru/ppdb/en/Reports/3467.htm
https://www.benchchem.com/product/b1669654?utm_src=pdf-body
https://www.echemi.com/sds/cymiazole-pd180521105918.html
https://www.benchchem.com/product/b1669654?utm_src=pdf-body
https://www.echemi.com/sds/cymiazole-pd180521105918.html
https://www.echemi.com/sds/cymiazole-pd180521105918.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The disposal of Cymiazole must be managed as hazardous waste. Do not dispose of
Cymiazole in regular trash or pour it down the drain.

o Waste Collection:

o Collect waste Cymiazole, including any contaminated materials or solutions, in a
designated, sealable, and airtight waste container that is compatible with the chemical.

o Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical
name "Cymiazole".

o Storage of Waste:
o Store the sealed waste container in a cool, dry, and well-ventilated area.

o The storage area should be secure and away from incompatible materials such as strong
oxidizers, acids, and acid anhydrides.

e Arranging for Disposal:

o Contact a licensed hazardous waste management company to arrange for pickup and
disposal. Follow their specific instructions for packaging and labeling.

o Alternatively, some veterinary clinics, local hazardous waste facilities, or drug take-back
programs may accept expired or unused veterinary pharmaceuticals.

e Documentation:

o Complete all necessary paperwork, such as a Chemical Collection Request Form, as
required by your institution or the waste disposal company.

Chemical and Physical Properties of Cymiazole

The following table summarizes key quantitative data for Cymiazole.
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Property Value

Molecular Formula C12H14N2S

Molecular Weight 218.32 g/mol
Appearance White to crystalline solid
Melting Point 42 - 46 °C

Density 1.11-1.19 g/cm3

Water Solubility

0.15 g/L (at 20 °C)

Oral LD50 (Rat)

725 - 2235 mg/kg (vehicle dependent)

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Cymiazole waste.
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Preparation & Collection
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End: Proper Disposal Complete
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Caption: Workflow for the safe disposal of Cymiazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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